Cas no 2763993-10-6 (4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one)

• Product Name: 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one
• CAS No: 2763993-10-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5561590
• PubChem ID: 165998796
• Update Time: 2025-05-26

4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one
• 2763993-10-6
• EN300-26672994
• 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one

• Inchi： 1S/C10H17NO2/c12-8-3-4-10(13)9(7-8)11-5-1-2-6-11/h9-10,13H,1-7H2
• InChI Key： LIUDFZLYNMBGJC-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1N1CCCC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one

4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one (CAS No. 2763993-10-6): A Comprehensive Overview

4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one, identified by its CAS number 2763993-10-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its cyclohexanone core substituted with a hydroxyl group and a pyrrolidine moiety, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The structural composition of 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one imparts unique properties that are being explored in various research avenues. The presence of both a hydroxyl group and a pyrrolidine ring suggests possible interactions with biological targets, including enzymes and receptors, which are critical for drug design. The cyclohexanone backbone provides a stable scaffold that can be modified to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) functions. The structural features of 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one make it a candidate for investigating its potential effects on neurobiological pathways. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of neurological disorders, although further research is needed to fully elucidate its mechanisms of action.

The pyrrolidine ring in 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Pyrrolidine derivatives have been explored for their potential applications in the treatment of various diseases, including cardiovascular disorders, pain management, and infectious diseases. The hydroxyl group attached to the cyclohexanone ring further enhances the compound's reactivity, allowing for diverse chemical modifications that could lead to the development of novel therapeutic agents.

One of the key aspects of studying 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one is its synthetic accessibility. The availability of efficient synthetic routes allows researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. Advances in synthetic methodologies have enabled the incorporation of functional groups at specific positions on the molecule, which can be tailored to optimize biological activity and pharmacokinetic profiles.

The potential applications of 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one extend beyond CNS disorders. Its structural motifs suggest that it may interact with other biological targets, such as inflammatory pathways and metabolic enzymes. Investigating these interactions could lead to new insights into disease mechanisms and the development of innovative therapeutic strategies.

In conclusion, 4-Hydroxy-3-(pyrrolidin-1-yl)cyclohexan-1-one (CAS No. 2763993-10-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications and mechanisms of action, this molecule is poised to play a crucial role in the development of next-generation therapeutic agents.